Cas no 62348-13-4 (Isoxazole-5-carbonyl chloride)

• Product Name: Isoxazole-5-carbonyl chloride
• CAS No: 62348-13-4
• MF: C₄H₂ClNO₂
• MW: 131.517179965973
• MDL: MFCD00067868
• CID: 90175
• PubChem ID: 24882763
• Update Time: 2025-04-18

Isoxazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Isoxazole-5-carbonyl chloride
• 5-Isoxazolecarboxylic acid chloride
• 1,2-oxazole-5-carbonyl chloride
• 2-isooxazolecarboxylic acid chloride
• 5-Isoxazolecarbonylchloride
• isooxazole-5-carbonyl chloride
• isoxazol-5-ylcarbonyl chloride
• isoxazole-5-carboxylic acid chloride
• 1',3'H6OH3Mepiro-2H-1-BePy-2,2'-(1H) IND
• D82349
• FT-0620535
• J-640153
• DTXSID20371542
• isoxazole-5-carbonyl-chloride
• MFCD00067868
• AKOS005254597
• PS-10802
• Isoxazole-5-carbonyl chloride, 97%
• 62348-13-4
• Isoxazole-5-carbonylchloride
• isoxazol-5-carbonylchloride
• A833727
• SCHEMBL193873
• J-521611
• J-800156
• 5-isoxazolecarbonyl chloride
• isoxazol-5-carbonyl chloride
• GEO-01627
• BBL103909
• DB-054137
• DTXCID40322576
• STL557719

• MDL： MFCD00067868
• Inchi： 1S/C4H2ClNO2/c5-4(7)3-1-2-6-8-3/h1-2H
• InChI Key： NASLINFISOTVJJ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=NO1)=O
• BRN： 4375023

Computed Properties

• Exact Mass: 130.97700
• Monoisotopic Mass: 130.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: Irritant colorless liquid
• Density: 1.362 g/mL at 25 °C(lit.)
• Boiling Point: 167-168 °C(lit.)
• Flash Point: 190 °F
• Refractive Index: n20/D 1.4980(lit.)
• PSA: 43.10000
• LogP: 1.05360
• Sensitiveness: Moisture Sensitive
• Solubility: React with water.

Isoxazole-5-carbonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Storage Condition：Stored in nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles